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Compound of Interest

Compound Name: VUF11418

Cat. No.: B560427

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and use of
VUF11418, a known CXCR3 activator, with a specific focus on its solubility and stability in
Dimethyl Sulfoxide (DMSO).

Introduction

VUF11418 is a small molecule activator of the C-X-C motif chemokine receptor 3 (CXCR3), a
G protein-coupled receptor involved in inflammatory responses.[1][2] Its ability to modulate
CXCR3 activity makes it a valuable tool for research in immunology and inflammation.[1][2]
Proper handling and storage of VUF11418, particularly when prepared in a DMSO stock
solution, are critical for ensuring experimental reproducibility and the integrity of research
findings.

Physicochemical Properties
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Property Value Reference

1-((1R,5S)-6,6-

dimethylbicyclo[3.1.1]hept-2-
Chemical Name en-2-yl)-N-((2"-iodo-[1,1'- [3]

biphenyl]-4-yl)methyl)-N,N-

dimethylmethanaminium iodide

CAS Number 1414376-85-4
Molecular Formula C25H31I2N
Molecular Weight 599.33 g/mol

Solubility in DMSO

Quantitative analysis indicates that the solubility of VUF11418 in DMSO is 10 mM.

Solvent Solubility

DMSO 10 mM

Note: For many organic compounds, moisture-absorbing DMSO can reduce solubility. It is
recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.

Stability and Storage

While specific quantitative stability data for VUF11418 in DMSO is not readily available in
published literature, general best practices for storing small molecules in DMSO should be
followed to minimize degradation.
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Parameter Recommendation

Storage of Powder Store at -20°C for long-term storage.

Aliguot into single-use volumes and store at

Storage of DMSO Stock Solution
-80°C.

Avoid repeated freeze-thaw cycles to prevent
Freeze-Thaw Cycles ]
degradation.

For extended storage, storing at -80°C is
Long-term Storage L . .
recommended to maintain compound integrity.

General Guidance: It is advisable to prepare fresh dilutions from the stock solution for each
experiment. If a stock solution shows any signs of precipitation or color change, it should be
discarded.

Experimental Protocols
Preparation of a 10 mM VUF11418 Stock Solution in
DMSO

Materials:

VUF11418 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a polypropylene tube

Vortex mixer

Calibrated micropipettes
Procedure:

o Calculate the required mass of VUF11418 to prepare the desired volume of a 10 mM stock
solution. For example, to prepare 1 mL of a 10 mM stock solution:
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o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.001 L x 599.33 g/mol

o Mass (mg) =5.99 mg

o Carefully weigh the calculated amount of VUF11418 powder and transfer it to the sterile vial.
e Add the calculated volume of anhydrous DMSO to the vial.

o Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath (37°C) can be used to aid dissolution if necessary.

 Visually inspect the solution to ensure there are no visible particles.

 Aliquot the stock solution into single-use, light-protected tubes for storage at -80°C.

Workflow for Preparing Working Solutions
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Preparation of VUF11418 Working Solutions.
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VUF11418 and the CXCR3 Signaling Pathway

VUF11418 acts as an activator of CXCR3. CXCR3 is a G protein-coupled receptor that, upon
activation by its chemokine ligands (CXCL9, CXCL10, and CXCL11), initiates a cascade of
intracellular signaling events. These pathways are crucial in mediating the chemotaxis of
activated T cells, NK cells, and other immune cells to sites of inflammation. The activation of
CXCR3 leads to the dissociation of the G protein complex, initiating downstream signaling
through various pathways, including the phospholipase C (PLC) and phosphoinositide 3-kinase
(PI3K) pathways, ultimately leading to cell migration and other effector functions.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b560427?utm_src=pdf-body
https://www.benchchem.com/product/b560427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

VUF11418

activates

CXCR3 Receptor

activates

Phospholipase C (PLC)

Ca?* Release Protein Kinase C (PKC)

Cell Migration

Click to download full resolution via product page

Simplified CXCR3 Signaling Pathway activated by VUF11418.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [VUF11418: Application Notes and Protocols for Use in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560427#vuf11418-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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